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Compound of Interest

Compound Name: Acid Orange 74

Cat. No.: B8235424

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of Acid Orange 74 (C.l. 18745), a metallized monoazo dye. The information is
curated to support research, development, and analytical activities involving this compound.

Core Chemical Identity and Properties

Acid Orange 74 is a complex coordination compound featuring a chromium atom. The
presence of this metal ion significantly influences its properties, including its color, stability, and
lightfastness.[1][2] The dye is commercially available as a sodium salt.

Chemical Structure

The molecular structure of Acid Orange 74 is centered around a chromium complex. The
IUPAC name for the compound is sodium;chromium(3+);3-[(3-methyl-5-oxido-1-phenylpyrazol-
4-yl)diazenyl]-5-nitro-2-oxidobenzenesulfonate;hydroxide.[3]

Molecular Structure of Acid Orange 74

Caption: 2D representation of the Acid Orange 74 chromium complex.

Physicochemical Properties
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A summary of the key physicochemical properties of Acid Orange 74 is presented in the table
below. There are some discrepancies in the reported molecular weight, which arise from
whether the chromium and sodium are included in the calculation. The values for the complete
chromium complex are provided here.

Property Value Reference
CAS Number 10127-27-2 [1][4]

C.I. Number 18745

Molecular Formula C16H11CrN5NaO8S

Molecular Weight 508.34 g/mol

Appearance Dark brown or orange powder

Amax ~455 nm

Solubility and Spectral Characteristics

Property Description Reference

. Soluble, forming an orange
Water Solubility uti
solution.

Ethanol Solubility Soluble

Dissolves in concentrated
o ] sulfuric acid to yield a dark
Behavior in Strong Acid ) ]
yellow solution, which turns

orange upon dilution.

o Forms an orange solution in
Behavior in Strong Base ) i
10% sodium hydroxide.

5-6 (on a scale of 1-8, where 8

Lightfastness (AATCC) i .
is the highest)

. Expected to be most stable in
pH Stability
the pH range of 3-13.
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Synthesis of Acid Orange 74

The synthesis of Acid Orange 74 is a multi-step process that involves the formation of an azo

dye followed by metallization with a chromium salt.

Synthesis Workflow

The general workflow for the synthesis of Acid Orange 74 is depicted in the following diagram.

Synthesis Workflow of Acid Orange 74

Step 1: Diazotization

Sodium Nitrite (NaNO2)
in Acidic Medium (e.g., HCI)

Reacts with
v Step 2: Azo Coupling

Diazonium Salt Formation 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one

3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid

Couples with

Step 3: Metallization

v

Azo Dye Intermediate Chromium Salt (e.g., with formic acid)

Cpmplexation with /

Acid Orange 74

Click to download full resolution via product page

Caption: General synthesis workflow for Acid Orange 74.

Experimental Protocol: General Manufacturing Method
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While detailed, step-by-step laboratory-scale synthesis protocols are not readily available in the
public domain, the industrial manufacturing process can be summarized as follows:

» Diazotization: 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid is diazotized using sodium
nitrite in an acidic medium at low temperatures. This reaction converts the primary amine
group into a diazonium salt.

e Azo Coupling: The resulting diazonium salt is then coupled with 3-Methyl-1-phenyl-1H-
pyrazol-5(4H)-one. This reaction forms the azo linkage (-N=N-) and the primary
chromophore of the dye.

o Metallization: The azo dye intermediate is complexed with a chromium salt. This is typically
achieved by heating the dye in an aqueous solution with a chromium source, such as a
chromium salt in the presence of formic acid, at elevated temperatures (e.g., 130°C) for
several hours. This step is crucial for improving the dye's fastness properties.

« Isolation and Purification: The final product, Acid Orange 74, is then isolated, purified, and
dried to a powder.

Analytical Methodologies

The characterization and quantification of Acid Orange 74 can be performed using various
analytical techniques.

UV-Visible Spectroscopy

UV-Vis spectroscopy is a fundamental technique for the qualitative and quantitative analysis of
Acid Orange 74, owing to its strong absorption in the visible region.

Experimental Protocol:

o Preparation of Stock Solution: Accurately weigh a precise amount of Acid Orange 74
powder and dissolve it in a suitable solvent, such as deionized water or a buffer solution, in a
volumetric flask to prepare a stock solution of known concentration.

e Preparation of Working Standards: Perform serial dilutions of the stock solution to prepare a
series of working standards with concentrations that fall within the linear range of the
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spectrophotometer.

o Spectrophotometer Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up.
Set the wavelength range for scanning (e.g., 200-800 nm).

o Blank Measurement: Use the solvent as a blank to zero the absorbance of the instrument.

e Sample Measurement: Measure the absorbance of each working standard and the unknown
sample at the wavelength of maximum absorbance (Amax), which is approximately 455 nm
for Acid Orange 74.

o Data Analysis: Construct a calibration curve by plotting the absorbance versus the
concentration of the working standards. Determine the concentration of the unknown sample
from its absorbance using the calibration curve.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for the separation, identification, and quantification of Acid
Orange 74, especially in complex matrices.

General HPLC Method Parameters (based on similar azo dyes):
o Column: A reversed-phase column, such as a C18 column, is typically used.

» Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium
acetate or acetic acid solution) and an organic solvent (e.g., acetonitrile or methanol) is
commonly employed.

o Detector: A Diode Array Detector (DAD) or a UV-Vis detector set at the Amax of the dye
(around 455 nm) is suitable for detection.

o Flow Rate: A typical flow rate is around 1.0 mL/min.
* Injection Volume: A standard injection volume is 10-20 L.

Note: The specific gradient profile and mobile phase composition would need to be optimized
for the specific application and HPLC system being used.
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Safety and Handling

Acid Orange 74 should be handled with appropriate personal protective equipment (PPE),
including safety glasses, gloves, and a lab coat. Inhalation of the powder and direct contact
with skin and eyes should be avoided. For detailed safety information, refer to the Safety Data
Sheet (SDS) provided by the manufacturer.

Applications

Acid Orange 74 is primarily used in the textile industry for dyeing protein fibers such as wool
and silk, as well as polyamide fibers. It is also utilized in the dyeing of leather and for the
coloration of anodized aluminum.

This guide provides a foundational understanding of the chemical and structural properties of
Acid Orange 74. For specific research and development applications, it is recommended to
consult peer-reviewed literature and perform in-house validation of analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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